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The following table compiles experimental data on various durability tests performed on HDTMS-based

coatings.

Testing
Method

Key Measured
Parameters

Performance Outcomes for
HDTMS Coatings

Related Coating
System

| Mechanical Abrasion/Wear Test [1] [2] | • Sandpaper abrasion: distance/cycles, applied pressure • Pin-on-

Disc (ASTM G133) [3]: wear coefficient, friction force, material loss | • Robust superhydrophobicity

maintained after abrasion due to hierarchical micro-/nano-structure [1] • Superhydrophobicity (WCA 163°,

SA <1°) preserved after mechanical abrasion cycles [2] | Biomineralized Calcite/HDTMS [1],

PDMS(O)/HDTMS [2] | | Chemical Stability Test [2] [4] | • Exposure to acid/alkali solutions (e.g., pH=1

and pH=13) for set duration (e.g., 5 hours) [4] • UV light exposure [2] | • Good hydrophobicity (WCA

>140°) stable against acid/alkali solution [4] • Coating preserved superhydrophobic state after UV exposure

[2] | HDTMS-TiO2/Carnauba Wax on filter paper [4], PDMS(O)/HDTMS [2] | | Environmental/Icing

Durability [2] [5] | • Icing/Thawing cycles [2] • Static freezing time, ice adhesion strength (bond strength)

[5] | • Superhydrophobicity preserved after multiple icing/thawing cycles [2] • Effectively delayed freezing

time and demonstrated low ice bond strength [5] | PDMS(O)/HDTMS [2], PU-HDTMS on concrete [5] | |

Corrosion Resistance Test [1] [6] | • Electrochemical tests in NaCl solution (e.g., 3.5 wt%) • Corrosion

current density, corrosion inhibition rate, Electrochemical Impedance Spectroscopy (EIS) | • Excellent anti-

corrosion performance in harsh marine environments [1] • Corrosion inhibition rate reached 94.41% [6] |

Biomineralized Calcite/HDTMS [1], Zn-Ni-HDTMS on steel [6] | | Adhesion Strength Assessment [5] | •
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Bond strength between ice and coating surface (indicative of coating-substrate adhesion) [5] | • Exhibited

low ice bond strength [5] • Biomineralized films noted for "strong adhesion" that cannot be easily scraped off

with a knife [1] | PU-HDTMS on concrete [5], Biomineralized Calcite/HDTMS [1] |

Detailed Experimental Protocols

Here is a deeper dive into the methodologies for some of the key tests referenced in the literature.

Mechanical Abrasion Test

This test assesses a coating's ability to withstand physical wear and maintain its properties.

Protocol (Sandpaper Abrasion) [2]: The HDTMS-coated sample is placed face-down on sandpaper

with a defined applied pressure (e.g., a specific weight). The sample is then pulled for a set distance
(e.g., 40 cm). This process constitutes one cycle. The water contact angle (WCA) and sliding angle

(SA) are measured after a set number of cycles to evaluate the retention of superhydrophobicity.
Protocol (Pin-on-Disc, ASTM G133) [3]: A tribometer is used to engage an indenter or pin (spherical

or flat) onto the rotating coated sample under a precise normal force. The test measures the friction
force and calculates the wear coefficient based on material loss from the coating or the pin.

Electrochemical Corrosion Test

This method evaluates the coating's effectiveness in protecting metal substrates from corrosion.

Protocol [6]: Coated samples are immersed in an electrolyte solution, typically 3.5 wt% NaCl to

simulate a saline environment. Using an electrochemical workstation, tests such as Tafel polarization
and Electrochemical Impedance Spectroscopy (EIS) are performed.

Data Analysis: Key parameters include corrosion current density (I_corr), where a lower value
indicates better protection, and the corrosion inhibition efficiency, which is calculated as (1 -

I_corr(coated)/I_corr(uncoated)) * 100% [6]. EIS data provides the impedance modulus,
with higher values in the low-frequency region indicating a more effective barrier.

Anti-Icing & Icephobic Durability Test

These tests measure the coating's ability to delay ice formation and reduce ice adhesion.
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Protocol (Static Freezing Time) [5]: A water droplet is placed on the cooled coated surface, and the

time until the droplet completely freezes is recorded. A longer freezing time indicates better anti-icing
performance.

Protocol (Ice Adhesion Strength) [5]: Ice is formed on the coated surface under controlled
conditions (e.g., at -20 °C). The shear or tensile force required to de-bond the ice from the coating is

then measured, with lower bond strength indicating better icephobicity.
Protocol (Icing/Thawing Cycles) [2]: The coating is subjected to repeated cycles of freezing and

thawing. After multiple cycles, the coating's wettability (WCA and SA) is checked to assess its
durability under thermal stress.

Relationship Between Testing Methods and Coating
Performance

The diagram below illustrates how different durability tests evaluate the key performance attributes of

HDTMS coatings, leading to their ultimate application suitability.

Durability Tests
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Key Insights for Researchers

Based on the analyzed data, here are some critical points regarding HDTMS coating durability:

Synergy is Crucial: The durability of an HDTMS coating is highly dependent on the underlying

microstructure. A robust, hierarchical structure (e.g., the biomineralized calcite [1] or the porous
network from candle soot [2]) is essential for withstanding mechanical abrasion. The HDTMS primarily

provides low surface energy, while the microstructure provides durability.
Test Selection Depends on Application: The choice of durability tests should be guided by the

intended end-use. For example:
Marine/Outdoor Equipment: Prioritize corrosion resistance and chemical stability tests [1] [6].

Aerospace & Power Lines: Focus on anti-icing durability and ice adhesion tests [2] [5].
Medical Devices/Drug Delivery: While not directly covered in these results, biocompatibility

and resistance to sterilization cycles would be paramount.
Performance Trade-offs Exist: The search results highlight that some properties may involve trade-

offs. For instance, diluting a polyurea (PU) coating improved certain properties, but its anti-icing
performance decreased [5]. Optimization for the specific application is key.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b704468#hdtms-coating-durability-testing-methods
https://www.smolecule.com/products/b704468#hdtms-coating-durability-testing-methods
https://www.smolecule.com/products/b704468#hdtms-coating-durability-testing-methods
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s704468?utm_src=pdf-bulk
https://www.smolecule.com/products/s704468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

